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Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B104090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 4-
hydroxycyclohexanecarboxylate, a key chemical intermediate in the synthesis of various
pharmaceutical compounds. This document details its chemical and physical properties,
provides in-depth experimental protocols for its synthesis, purification, and analysis, and
explores its applications in drug development, particularly in the context of Mer Tyrosine Kinase
(MerTK) and influenza virus inhibitors.

Chemical Identification and Properties

Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as cis and trans
isomers. The CAS (Chemical Abstracts Service) number is a unique identifier for a chemical
substance. For ethyl 4-hydroxycyclohexanecarboxylate, different CAS numbers are
assigned to its various isomeric forms.

Isomeric Form CAS Number
trans-Ethyl 4-hydroxycyclohexanecarboxylate 3618-04-0[1]
cis-Ethyl 4-hydroxycyclohexanecarboxylate 75877-66-6
Mixture of cis and trans isomers 17159-80-7[2]
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A summary of the key quantitative data for ethyl 4-hydroxycyclohexanecarboxylate is
presented in the table below, providing a quick reference for its physical and chemical

properties.
Property Value Reference
Molecular Formula CoH1603 [2]
Molecular Weight 172.22 g/mol [2]
Boiling Point 144 °C at 12 mmHg
Density 1.093 g/cm3 (predicted)
Refractive Index 1.4630 to 1.4670
Appearance Colorless to almost colorless

clear liquid

Room Temperature, sealed in
Storage Temperature -
dry conditions

Applications in Drug Development

Ethyl 4-hydroxycyclohexanecarboxylate serves as a crucial building block in the synthesis
of more complex molecules with therapeutic potential. Its cyclohexane ring provides a rigid
scaffold that can be functionalized to interact with biological targets. Notably, it is a key
intermediate in the development of inhibitors for Mer Tyrosine Kinase (MerTK) and the
influenza virus.

Mer Tyrosine Kinase (MerTK) Inhibitors

MerTK is a receptor tyrosine kinase that plays a significant role in cancer progression and
immune evasion.[3][4][5][6] Overexpression of MerTK is observed in various cancers, where it
promotes cell survival, proliferation, and metastasis.[3][6] In the tumor microenvironment,
MerTK signaling on macrophages suppresses the innate immune response, allowing cancer
cells to grow unchecked. Therefore, inhibiting MerTK is a promising strategy for cancer therapy.
The 4-hydroxycyclohexanecarboxylate moiety can be incorporated into small molecule
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inhibitors that target the ATP-binding pocket of the MerTK protein, disrupting its signaling

cascade.

The signaling pathway of MerTK is complex, involving multiple downstream effectors that

regulate key cellular processes.
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MerTK Signaling Pathway in Cancer.

Influenza Virus Inhibitors

The influenza virus non-structural protein 1 (NS1) is a key virulence factor that counteracts the
host's innate immune response, primarily by inhibiting the production of interferons.[7][8] NS1
achieves this by interacting with various host proteins, including the cleavage and
polyadenylation specificity factor 30 (CPSF30), thereby disrupting the processing of host pre-
MRNAs. Small molecule inhibitors designed to block the function of NS1 are a promising
avenue for the development of new anti-influenza drugs. The cyclohexane scaffold of ethyl 4-
hydroxycyclohexanecarboxylate can be utilized to develop compounds that bind to the
effector domain of the NS1 protein, preventing its interaction with host factors and thus

restoring the host's antiviral response.
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The mechanism of action of influenza NS1 involves the suppression of the host's interferon
response, a critical component of the innate immune system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. Ethyl 4-hydroxycyclohexanecarboxylate | COH1603 | CID 86973 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. rsc.org [rsc.org]

. benchchem.com [benchchem.com]

. orgchemboulder.com [orgchemboulder.com]

. chemistry.miamioh.edu [chemistry.miamioh.edu]

. orgsyn.org [orgsyn.org]

°
[00] ~ » (621 iy w

. research.vu.nl [research.vu.nl]

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-
hydroxycyclohexanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104090#cas-number-for-ethyl-4-
hydroxycyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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